dammarenediol
dammarenediol
Brand Name:
Vulcanchem
CAS No.:
14351-29-2
VCID:
VC0084710
InChI:
InChI=1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3/t21?,22?,23-,24+,25-,27-,28+,29+,30-/m0/s1
SMILES:
CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C
Molecular Formula:
C30H52O2
Molecular Weight:
444.7 g/mol
dammarenediol
CAS No.: 14351-29-2
Main Products
VCID: VC0084710
Molecular Formula: C30H52O2
Molecular Weight: 444.7 g/mol
Purity: 99.0%
| CAS No. | 14351-29-2 |
|---|---|
| Product Name | dammarenediol |
| Molecular Formula | C30H52O2 |
| Molecular Weight | 444.7 g/mol |
| IUPAC Name | (3S,5R,8R,9R,10R,14R)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C30H52O2/c1-20(2)10-9-16-30(8,32)22-13-18-28(6)21(22)11-12-24-27(5)17-15-25(31)26(3,4)23(27)14-19-29(24,28)7/h10,21-25,31-32H,9,11-19H2,1-8H3/t21?,22?,23-,24+,25-,27-,28+,29+,30-/m0/s1 |
| Standard InChIKey | NLHQJXWYMZLQJY-AXVVUFHWSA-N |
| Isomeric SMILES | CC(=CCC[C@@](C)(C1CC[C@@]2(C1CC[C@H]3[C@]2(CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C)O)C |
| SMILES | CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C |
| Canonical SMILES | CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)O)C)C)C)O)C |
| Appearance | Powder |
| Purity | 99.0% |
| Synonyms | (3S,5R,8R,9R,10R,14R)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| PubChem Compound | 122880 |
| Last Modified | Dec 23 2021 |
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